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Compound of Interest

Compound Name: 2-Methyl-4-(phenethyloxy)aniline

CAS No.: 926246-51-7

Cat. No.: B3168107

Get Quote

Executive Summary
This application note details the strategic implementation of 2-Methyl-4-(phenethyloxy)aniline
(CAS: 926246-51-7 / 1185296-12-1 HCl salt) as a high-value intermediate in the synthesis of

Tyrosine Kinase Inhibitors (TKIs).

In modern medicinal chemistry, this compound serves as a "privileged scaffold," providing a

critical hydrophobic tail that targets the ATP-binding pocket of kinases such as c-Met, EGFR,

and VEGFR. Its specific structural features—the ortho-methyl group and the para-phenethyloxy

moiety—are engineered to enhance binding affinity through conformational restriction and

lipophilic interaction, respectively.

This guide provides validated protocols for its synthesis, quality control, and downstream

coupling, designed for researchers in drug discovery and process chemistry.
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Property Specification

Chemical Name 2-Methyl-4-(phenethyloxy)aniline

Synonyms
4-(2-Phenylethoxy)-2-methylaniline; 4-Amino-3-

methylphenyl phenethyl ether

CAS Number
926246-51-7 (Free Base); 1185296-12-1 (HCl

Salt)

Molecular Formula C₁₅H₁₇NO

Molecular Weight 227.30 g/mol

Appearance Off-white to pale brown solid

Solubility
Soluble in DMSO, Methanol, DCM; Insoluble in

water

Melting Point 92–96 °C (typical for free base)

Mechanistic Rationale in Drug Design
The utility of 2-Methyl-4-(phenethyloxy)aniline lies in its ability to optimize the

Pharmacophore-Binding Relationship within the kinase domain.

Structural Logic
Phenethyloxy Tail (Hydrophobic Anchor): The phenethyl ether chain extends into the

hydrophobic back-pocket (selectivity pocket) of the kinase enzyme. This interaction is often

driven by

stacking with residues like Phenylalanine or Tyrosine in the gatekeeper region.

Ortho-Methyl Group (Conformational Lock): The methyl group at the 2-position (ortho to the

amine) introduces steric hindrance that forces the aniline ring to twist relative to the

heterocycle core (e.g., quinazoline or pyrimidine). This "pre-organized" conformation reduces

the entropic penalty upon binding, significantly improving potency (

).
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Pathway Visualization
The following diagram illustrates the role of this intermediate in a convergent synthesis

workflow for a generic TKI.

Mechanism of Action
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Caption: Convergent synthesis pathway utilizing 2-Methyl-4-(phenethyloxy)aniline to

generate high-affinity kinase inhibitors.

Experimental Protocols
Protocol A: Synthesis of 2-Methyl-4-
(phenethyloxy)aniline
Objective: To synthesize the intermediate from commercially available precursors with high

purity (>98%).

Reagents:

4-Amino-3-methylphenol (1.0 eq)

(2-Bromoethyl)benzene (Phenethyl bromide) (1.1 eq)

Potassium Carbonate (
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) (2.0 eq)

Potassium Iodide (KI) (0.1 eq, catalyst)

DMF (Dimethylformamide) (10 Volumes)

Step-by-Step Methodology:

Charge: In a clean, dry reactor, dissolve 4-Amino-3-methylphenol in DMF.

Base Addition: Add

and KI. Stir the suspension at room temperature for 15 minutes.

Alkylation: Dropwise add (2-Bromoethyl)benzene over 30 minutes to control exotherm.

Reaction: Heat the mixture to 60–80°C for 4–6 hours. Monitor by HPLC (Target: <2% starting

phenol).

Quench: Cool to 25°C and pour the mixture into ice-cold water (30 Volumes).

Isolation: The product will precipitate as a solid. Filter and wash with water (3x) to remove

residual DMF.

Purification: Recrystallize from Ethanol/Water (8:2) if purity is <98%.

Drying: Vacuum dry at 45°C for 12 hours.

Critical Process Parameters (CPPs):

Temperature: Exceeding 90°C may lead to N-alkylation (impurity).

Stoichiometry: Excess bromide is preferred to drive phenol conversion; unreacted bromide is

removed during wash.

Protocol B: Coupling to Heterocycle (API Synthesis)
Objective: To couple the aniline intermediate to a 4-chloroquinazoline core (Model Reaction for

TKI synthesis).
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Reagents:

4-Chloro-6,7-dimethoxyquinazoline (1.0 eq)

2-Methyl-4-(phenethyloxy)aniline (1.05 eq)

Isopropanol (IPA) (15 Volumes)

HCl (4M in Dioxane) (Catalytic amount, optional)

Step-by-Step Methodology:

Dissolution: Suspend the chloroquinzoline core in IPA.

Addition: Add the aniline intermediate.

Reflux: Heat the mixture to reflux (82°C). The reaction is typically driven by the precipitation

of the product hydrochloride salt.

Monitoring: Reaction is usually complete within 2–4 hours (TLC/HPLC).

Work-up: Cool to 0–5°C. The product precipitates as a salt.

Filtration: Filter the solid and wash with cold IPA and then diethyl ether.

Free Basing (Optional): If the free base is required, suspend in DCM and wash with

saturated

.

Quality Control & Characterization
Trustworthiness in data is paramount. Use the following parameters to validate the intermediate

before use in GMP steps.
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Test Method Acceptance Criteria

Purity
HPLC (C18, ACN/Water

gradient) (Area %)

Identification
-NMR (DMSO-

)

Consistent with structure

Water Content Karl Fischer (KF)

Residual Solvents GC-Headspace
DMF

ppm

Appearance Visual Off-white to light brown solid

NMR Signature (Diagnostic Signals):

ppm (s, 3H): Methyl group on aniline ring.

ppm (t, 2H): Benzylic

of phenethyl group.

ppm (t, 2H): Ether

.

ppm (br s, 2H): Aniline

(exchangeable).

Safety & Compliance
Hazard Class: Irritant (Skin/Eye). Potential sensitizer.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to

avoid dust inhalation.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation

(darkening of color).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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